Cas no 137997-34-3 (Ethyl 7-Methyl-2-Phenylimidazo1,2-APyridine-3-Carboxylate)

• Product Name: Ethyl 7-Methyl-2-Phenylimidazo1,2-APyridine-3-Carboxylate
• CAS No: 137997-34-3
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD00139522
• CID: 1092092
• PubChem ID: 1473603
• Update Time: 2025-04-20

Ethyl 7-Methyl-2-Phenylimidazo1,2-APyridine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• AC1LSYS6
• CHEMBL1468936
• CTK6F5558
• HMS2392C19
• Oprea1_254489
• SureCN8910901
• Ethyl7-methyl-2-phenylimidazo(1,2-a)pyridine-3-carboxylate
• 3E-708
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 7-methyl-2-phenyl-, ethyl ester
• ethyl7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• MLS000543198
• SCHEMBL8910901
• AKOS005087391
• SMR000169167
• MFCD00139522
• CS-0320956
• 137997-34-3
• Ethyl 7-Methyl-2-Phenylimidazo1,2-APyridine-3-Carboxylate

• MDL： MFCD00139522
• Inchi： 1S/C17H16N2O2/c1-3-21-17(20)16-15(13-7-5-4-6-8-13)18-14-11-12(2)9-10-19(14)16/h4-11H,3H2,1-2H3
• InChI Key： ZFVHFQJRAAKKTD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)N=C2C=C(C)C=CN12)=O

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Ethyl 7-Methyl-2-Phenylimidazo1,2-APyridine-3-Carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles